Cas no 1369218-72-3 (4-fluoro-2-2-(piperazin-1-yl)ethylphenol)

• Product Name: 4-fluoro-2-2-(piperazin-1-yl)ethylphenol
• CAS No: 1369218-72-3
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6192629
• PubChem ID: 82268247
• Update Time: 2025-06-10

4-fluoro-2-2-(piperazin-1-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-2-(piperazin-1-yl)ethylphenol
• EN300-1822533
• 4-fluoro-2-[2-(piperazin-1-yl)ethyl]phenol
• 1369218-72-3

• Inchi： 1S/C12H17FN2O/c13-11-1-2-12(16)10(9-11)3-6-15-7-4-14-5-8-15/h1-2,9,14,16H,3-8H2
• InChI Key： MCURQPIVKORENA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCN1CCNCC1)O

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4-fluoro-2-2-(piperazin-1-yl)ethylphenol

Comprehensive Overview of 4-fluoro-2-(2-(piperazin-1-yl)ethyl)phenol (CAS No. 1369218-72-3)

4-fluoro-2-(2-(piperazin-1-yl)ethyl)phenol (CAS No. 1369218-72-3) is a fluorinated phenolic compound with a piperazine moiety, which has garnered significant attention in pharmaceutical and chemical research. This compound is often explored for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Its unique structure, combining a fluorophenol group with a piperazine-ethyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 4-fluoro-2-(2-(piperazin-1-yl)ethyl)phenol is partly due to its relevance in addressing modern healthcare challenges, such as neurodegenerative diseases and mental health disorders. Researchers are investigating its potential as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs) or dopamine receptor modulators, aligning with the increasing demand for novel therapeutics in psychiatry. Additionally, its fluorine atom enhances metabolic stability, a critical factor in drug development, which is a hot topic in medicinal chemistry optimization.

From a synthetic chemistry perspective, CAS No. 1369218-72-3 is valued for its role in structure-activity relationship (SAR) studies. The compound’s piperazine ring allows for diverse functionalization, enabling researchers to fine-tune pharmacological properties. This adaptability is particularly relevant in the era of precision medicine, where tailored molecular designs are essential. Laboratories frequently search for high-purity 4-fluoro-2-(2-(piperazin-1-yl)ethyl)phenol suppliers, emphasizing the need for reliable chemical synthesis protocols and analytical validation methods.

Beyond pharmaceuticals, 4-fluoro-2-(2-(piperazin-1-yl)ethyl)phenol is also studied in material science for its potential in designing fluorescent probes or ligands for metal coordination. The fluorophenol group’s electron-withdrawing properties and the piperazine’s chelating ability open avenues for applications in sensor technologies and catalysis. These interdisciplinary applications resonate with trends in green chemistry and sustainable innovation, frequently discussed in academic and industrial forums.

Quality control and regulatory compliance are critical for CAS No. 1369218-72-3, especially given its use in preclinical research. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity, a topic often queried in scientific databases and patent literature. The compound’s storage conditions and solubility profiles are also frequently searched, reflecting practical concerns in laboratory settings.

In summary, 4-fluoro-2-(2-(piperazin-1-yl)ethyl)phenol (CAS No. 1369218-72-3) is a multifaceted compound with promising applications in drug discovery, material science, and chemical biology. Its structural features and functional versatility align with contemporary research priorities, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound remains a valuable asset in advancing innovative therapeutic and technological solutions.